Cas no 1020719-89-4 (Sulfathiazole-d)

• Product Name: Sulfathiazole-d
• CAS No: 1020719-89-4
• MF: C₉H₉N₃O₂S₂
• MW: 259.341305494308
• CID: 1058074
• PubChem ID: 45040441
• Update Time: 2024-11-04

Sulfathiazole-d Chemical and Physical Properties

Names and Identifiers

• D4-Sulfathiazole
• Sulfathiazole-d4
• Sulfathiazol-d4
• Sulfocerol-d4
• Azoseptale-d4
• Azoquimiol-d4
• Thiozamide-d4
• Chemosept-d4
• Enterobiocine-d4
• Eleudron-d4
• Cibazol-d4
• Dulana-d4
• Duatok-d4
• 2-Sulfathiazole-d4
• Ciba 3714-d4
• N1-2-Thiazolylsulfanilamide-d4
• 2-(p-Aminobenzenesulfonamido)thiazole-d4
• 4-Amino-N-2-thiazolylbenzenesulfonamide-d4
• Sulfathiazole D4
• Sulfathiazole-d
• 4-amino-N-(1,3-thiazol-2-yl)(?H?)benzene-1-sulfonamide
• 4-amino-2,3,5,6-tetradeuterio-N-(1,3-thiazol-2-yl)benzenesulfonamide
• Sulfathiazole D4 (benzene D4)
• Sulfathiazole-d4 (benzene-d4)
• DA-58179
• HY-B0507S
• DTXSID801016781
• 1ST4051
• CS-0111538
• F91332
• AKOS040739418
• 1020719-89-4

• Inchi： 1S/C9H9N3O2S2/c10-7-1-3-8(4-2-7)16(13,14)12-9-11-5-6-15-9/h1-6H,10H2,(H,11,12)/i1D,2D,3D,4D
• InChI Key： JNMRHUJNCSQMMB-RHQRLBAQSA-N
• SMILES： S(C1C([2H])=C([2H])C(=C([2H])C=1[2H])N)(NC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 259.03872587g/mol
• Monoisotopic Mass: 259.03872587g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 122

Experimental Properties

• Melting Point: 172-174°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides